Cas no 243-68-5 ([1]Benzothieno[3,2-b]quinoline)

[1]Benzothieno[3,2-b]quinoline structure
243-68-5 structure
Product Name:[1]Benzothieno[3,2-b]quinoline
CAS No:243-68-5
MF:C15H9NS
MW:235.303662061691
CID:279888
PubChem ID:828263
Update Time:2025-04-19

[1]Benzothieno[3,2-b]quinoline Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[3,2-b]quinoline
    • Thiaquindoline
    • [1]benzothiolo[3,2-b]quinoline
    • DTXSID70356667
    • AKOS024328504
    • SCHEMBL11709984
    • 243-68-5
    • Benzo[4,5]thieno[3,2-b]quinoline
    • Inchi: 1S/C15H9NS/c1-3-7-12-10(5-1)9-14-15(16-12)11-6-2-4-8-13(11)17-14/h1-9H
    • InChI Key: XCXCAIVVLIUTPJ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=C1C=CC=CC1=N2

Computed Properties

  • Exact Mass: 235.04567
  • Monoisotopic Mass: 235.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89

[1]Benzothieno[3,2-b]quinoline Related Literature

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